5-chloro-N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H19ClN4OS/c20-18-6-5-17(26-18)19(25)22-12-14-11-16(13-7-9-21-10-8-13)24(23-14)15-3-1-2-4-15/h5-11,15H,1-4,12H2,(H,22,25)
• InChI Key: JYFKAZSEBQOXQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)C3=CC=C(S3)Cl)C4=CC=NC=C4
• Molecular Formula: C19H19ClN4OS
• Molecular Weight: 386.9 g/mol

Description

This compound belongs to the class of organic compounds known as benzamides. It’s a potent antithrombotic agent and has been identified as a new class of potent FXa inhibitors. It’s currently under clinical development for the prevention and treatment of thromboembolic diseases.

Molecular Structure Analysis

The X-ray crystal structure of this compound in complex with human FXa clarified the binding mode and the stringent requirements for high affinity. The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency.

Mechanism of Action

Target of Action

The primary target of this compound is the coagulation enzyme Factor Xa (FXa) . FXa plays a central role in the blood coagulation cascade, as it is activated by both the intrinsic and the extrinsic pathways .

Mode of Action

This compound acts as a direct inhibitor of FXa . It binds to the active site of FXa, preventing the conversion of prothrombin to thrombin, which is a crucial step in the blood coagulation process . The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for high potency .

Biochemical Pathways

By inhibiting FXa, this compound decreases the amplified generation of thrombin, thus diminishing thrombin-mediated activation of both coagulation and platelets, without affecting existing thrombin levels . This remaining thrombin should be sufficient to ensure primary hemostasis .

Pharmacokinetics

The compound has good oral bioavailability and high potency

Result of Action

The inhibition of FXa produces antithrombotic effects . By decreasing the amplified generation of thrombin, it diminishes thrombin-mediated activation of both coagulation and platelets, without affecting existing thrombin levels . This results in a favorable safety margin .

Action Environment

It’s worth noting that the compound’s effectiveness as an oral medication suggests it is stable under a variety of conditions .

Future Directions

The compound is currently under clinical development for the prevention and treatment of thromboembolic diseases. This suggests that future research will likely focus on further clinical trials to evaluate its efficacy and safety in larger patient populations.